Cas no 620169-94-0 (2-Quinolinecarboxylic acid, 4-(2-methylpropoxy)-8-nitro-)

2-Quinolinecarboxylic acid, 4-(2-methylpropoxy)-8-nitro- structure
620169-94-0 structure
Product Name:2-Quinolinecarboxylic acid, 4-(2-methylpropoxy)-8-nitro-
CAS No:620169-94-0
MF:C14H14N2O5
MW:290.271363735199
CID:2835411
PubChem ID:12174046
Update Time:2025-04-21

2-Quinolinecarboxylic acid, 4-(2-methylpropoxy)-8-nitro- Chemical and Physical Properties

Names and Identifiers

    • DTXCID80429992
    • DTXSID10479182
    • 2-Quinolinecarboxylic acid, 4-(2-methylpropoxy)-8-nitro-
    • 620169-94-0
    • Inchi: 1S/C14H14N2O5/c1-8(2)7-21-12-6-10(14(17)18)15-13-9(12)4-3-5-11(13)16(19)20/h3-6,8H,7H2,1-2H3,(H,17,18)
    • InChI Key: UAEQPBSIMWIKQN-UHFFFAOYSA-N
    • SMILES: O(C1C=C(C(=O)O)N=C2C(=CC=CC=12)[N+](=O)[O-])CC(C)C

Computed Properties

  • Exact Mass: 290.09027155Da
  • Monoisotopic Mass: 290.09027155Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 395
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 105Ų
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